Cas no 1805984-63-7 (2-(Difluoromethyl)-3-fluoro-5-methylpyridine-6-acetonitrile)

2-(Difluoromethyl)-3-fluoro-5-methylpyridine-6-acetonitrile is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its difluoromethyl and fluoro substituents enhance reactivity and metabolic stability, making it a valuable intermediate for bioactive molecule development. The acetonitrile moiety provides versatility for further functionalization via nucleophilic substitution or cyclization reactions. This compound exhibits favorable physicochemical properties, including moderate lipophilicity and stability under typical reaction conditions. Its structural features are particularly advantageous in the design of herbicidal and fungicidal agents, as well as in medicinal chemistry for targeting enzyme inhibition. The precise substitution pattern ensures selective reactivity while maintaining synthetic accessibility.
2-(Difluoromethyl)-3-fluoro-5-methylpyridine-6-acetonitrile structure
1805984-63-7 structure
Product Name:2-(Difluoromethyl)-3-fluoro-5-methylpyridine-6-acetonitrile
CAS No:1805984-63-7
MF:C9H7F3N2
MW:200.160492181778
CID:4883911
Update Time:2025-10-28

2-(Difluoromethyl)-3-fluoro-5-methylpyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(Difluoromethyl)-3-fluoro-5-methylpyridine-6-acetonitrile
    • Inchi: 1S/C9H7F3N2/c1-5-4-6(10)8(9(11)12)14-7(5)2-3-13/h4,9H,2H2,1H3
    • InChI Key: NEPTZLGHMQHDSR-UHFFFAOYSA-N
    • SMILES: FC1C=C(C)C(CC#N)=NC=1C(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 236
  • XLogP3: 1.7
  • Topological Polar Surface Area: 36.7

2-(Difluoromethyl)-3-fluoro-5-methylpyridine-6-acetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029033880-250mg
2-(Difluoromethyl)-3-fluoro-5-methylpyridine-6-acetonitrile
1805984-63-7 95%
250mg
$999.60 2022-04-01
Alichem
A029033880-500mg
2-(Difluoromethyl)-3-fluoro-5-methylpyridine-6-acetonitrile
1805984-63-7 95%
500mg
$1,617.60 2022-04-01
Alichem
A029033880-1g
2-(Difluoromethyl)-3-fluoro-5-methylpyridine-6-acetonitrile
1805984-63-7 95%
1g
$3,068.70 2022-04-01

Additional information on 2-(Difluoromethyl)-3-fluoro-5-methylpyridine-6-acetonitrile

Comprehensive Overview of 2-(Difluoromethyl)-3-fluoro-5-methylpyridine-6-acetonitrile (CAS No. 1805984-63-7)

The compound 2-(Difluoromethyl)-3-fluoro-5-methylpyridine-6-acetonitrile (CAS No. 1805984-63-7) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical applications. Its unique molecular structure, featuring difluoromethyl and fluoro substituents, enhances its reactivity and bioavailability, making it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its versatility in drug discovery and crop protection formulations.

In recent years, the demand for fluorinated compounds like 2-(Difluoromethyl)-3-fluoro-5-methylpyridine-6-acetonitrile has surged, driven by their ability to improve metabolic stability and binding affinity in bioactive molecules. This aligns with the growing trend of green chemistry and sustainable synthesis, as fluorinated compounds often require fewer synthetic steps and generate less waste. The compound's CAS No. 1805984-63-7 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research.

One of the key advantages of 2-(Difluoromethyl)-3-fluoro-5-methylpyridine-6-acetonitrile is its role in the development of next-generation agrochemicals. With global attention on food security and pesticide resistance, this compound's structural motifs are being explored to create more effective and environmentally friendly pest control solutions. Its pyridine core, combined with fluorine atoms, offers unique interactions with biological targets, a topic widely discussed in recent scientific literature.

From a pharmaceutical perspective, 2-(Difluoromethyl)-3-fluoro-5-methylpyridine-6-acetonitrile is gaining traction as a building block for small-molecule drugs. Its ability to modulate electronic properties and lipophilicity makes it ideal for optimizing drug candidates, particularly in oncology and CNS diseases. The compound's CAS No. 1805984-63-7 often appears in patent applications related to kinase inhibitors and neurotransmitter modulators, highlighting its broad applicability.

The synthesis of 2-(Difluoromethyl)-3-fluoro-5-methylpyridine-6-acetonitrile involves advanced fluorination techniques, a hot topic in modern organic chemistry. Researchers are exploring catalytic methods and flow chemistry to improve yield and selectivity, addressing the industry's need for cost-effective and scalable processes. These advancements are frequently queried in search engines, as synthetic chemists seek innovative routes to fluorinated intermediates.

In analytical chemistry, the characterization of 2-(Difluoromethyl)-3-fluoro-5-methylpyridine-6-acetonitrile relies on techniques like NMR spectroscopy and mass spectrometry. Its distinct spectral signatures, attributed to the difluoromethyl and fluoro groups, are often cited in method development studies. This compound's CAS No. 1805984-63-7 is also referenced in discussions about structure-activity relationships (SAR), a critical aspect of drug design.

Environmental and regulatory considerations are increasingly important for fluorinated compounds. While 2-(Difluoromethyl)-3-fluoro-5-methylpyridine-6-acetonitrile is not classified as hazardous, its biodegradation and ecotoxicity profiles are under scrutiny. This aligns with the broader ESG (Environmental, Social, and Governance) trends in the chemical industry, where stakeholders prioritize sustainable and safe chemical innovation.

In conclusion, 2-(Difluoromethyl)-3-fluoro-5-methylpyridine-6-acetonitrile (CAS No. 1805984-63-7) represents a compelling case study in the intersection of fluorine chemistry, drug discovery, and agrochemical innovation. Its multifaceted applications and alignment with industry trends ensure its continued relevance in scientific and industrial communities worldwide.

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